2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile

• Molecular Formula: C7H9F2NO
• Molecular Weight: 161.15 g/mol
• IUPAC Name: 2,2-difluoro-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C7H9F2NO/c1-6(2,3)5(11)7(8,9)4-10/h1-3H3
• InChI Key: BDQNZEYYCYLVAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(C#N)(F)F

Description

2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile is an organic compound with the molecular formula C7H9F2NO It is characterized by the presence of two fluorine atoms, a nitrile group, and a ketone group within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile typically involves the fluorination of appropriate precursors. One common method involves the reaction of a suitable ketone with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor. The reaction is usually carried out under controlled conditions to ensure the selective introduction of fluorine atoms .

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes using advanced fluorinating agents and catalysts. The process parameters, such as temperature, pressure, and reaction time, are optimized to achieve high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The fluorine atoms can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or sodium methoxide (NaOMe).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Primary amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-3-oxo-4,4-dimethylpentanenitrile involves its interaction with specific molecular targets. The presence of fluorine atoms can enhance the compound’s ability to form strong hydrogen bonds and interact with enzymes or receptors. The nitrile group can also participate in various biochemical pathways, influencing the compound’s overall activity .

Comparison with Similar Compounds

Similar Compounds

2,2-Difluoro-3-oxo-4,4-dimethylpentanoic acid: Similar structure but with a carboxylic acid group instead of a nitrile group.

2,2-Difluoro-3-oxo-4,4-dimethylpentanoic acid ethyl ester: An ester derivative with similar chemical properties.

Uniqueness

The presence of both fluorine atoms and a nitrile group makes it a versatile compound for various chemical transformations and research applications .